3-{4',6'-dimethyl-5'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-8-yl}pyrazine-2-carbonitrile

• IUPAC Name: 3-(4',6'-dimethyl-5'-oxospiro[8-azabicyclo[3.2.1]octane-3,2'-morpholine]-8-yl)pyrazine-2-carbonitrile
• InChI: InChI=1S/C17H21N5O2/c1-11-16(23)21(2)10-17(24-11)7-12-3-4-13(8-17)22(12)15-14(9-18)19-5-6-20-15/h5-6,11-13H,3-4,7-8,10H2,1-2H3
• InChI Key: MGFDLIPDJRVVTD-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CC2(O1)CC3CCC(C2)N3C4=NC=CN=C4C#N)C
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

The compound appears to contain an 8-azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin] moiety, which is a type of bicyclic structure found in many biologically active molecules. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the 8-azabicyclo[3.2.1]octane scaffold in a stereoselective manner. This could involve the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of the bicyclic structure and various functional groups. The 8-azabicyclo[3.2.1]octane scaffold is a key feature of the molecule.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, some compounds with a similar 8-azabicyclo[3.2.1]octane scaffold have been found to induce apoptosis in human leukemia cells through the mitochondrial pathway.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could be of interest in the field of medicinal chemistry.